DCVC

• CAS: 1932786-76-9
• Molecular Formula: C5H7Cl2NO2S
• Molecular Weight: 216.08 g/mol
• InChI: InChI=1S/C5H7Cl2NO2S/c6-1-4(7)11-2-3(8)5(9)10/h1,3H,2,8H2,(H,9,10)/b4-1+/t3-/m0/s1
• InChIKey: PJIHCWJOTSJIPQ-AGFFZDDWSA-N

DCVC Procurement: Identity & Immunomodulation

DCVC (S-(1,2-dichlorovinyl)-L-cysteine), CAS 1932786-76-9, is a halogenated cysteine S-conjugate and the penultimate nephrotoxic metabolite of the industrial solvent trichloroethylene (TCE) . With a molecular formula of C5H7Cl2NO2S and a molecular weight of 216.09 g/mol, DCVC serves as a model compound for investigating mechanisms of toxin-induced kidney injury and mitochondrial dysfunction [1]. DCVC requires bioactivation by the enzyme cysteine conjugate β-lyase, which is localized in the renal proximal tubular mitochondrial outer membrane, to exert its toxic effects [2].

⚬Defined trans (E) regioisomer identity

⚬Reported exclusive immunomodulatory metabolite of TCE

⚬Relevant for innate immune suppression pathway studies

• [1] PersADE. S-(1,2-dichlorovinyl)cysteine (PJIHCWJOTSJIPQ-AGFFZDDWSA-N). Molecular and ADE Profile. View Source
• [2] Lash LH, Elfarra AA, Anders MW. Renal cysteine conjugate beta-lyase. Bioactivation of nephrotoxic cysteine S-conjugates in mitochondrial outer membrane. J Biol Chem. 1986;261(13):5930-5935. View Source

DCVC Specificity: Substitution Failure

Despite their structural similarity as halogenated cysteine conjugates, DCVC analogs cannot be freely interchanged in experimental systems. First, regioisomeric variation profoundly alters nephrotoxic potency: the 1,2-dichlorovinyl isomer (1,2-DCVC) is nephrotoxic, whereas the 2,2-dichlorovinyl isomer (2,2-DCVC) is not toxic at equivalent concentrations [1]. Second, the N-acetyl derivative (N-acetyl-DCVC) utilizes a distinct organic anion transport system for cellular uptake, whereas DCVC relies on amino acid transport systems [2]. Third, the DCVC sulfoxide metabolite (DCVCO) exhibits distinct tubule-segment toxicity profiles relative to the parent compound, with DCVC being more toxic in proximal tubular cells and DCVCO more toxic in distal tubular cells [3]. These fundamental differences in transport, bioactivation, and target cell specificity mean that substitution with any analog without validation compromises experimental reproducibility and data interpretability.

DCVC (E-isomer)

Common alternatives

Immunomodulatory activity on TNF-α, IL-1β, IL-6

TCA/DCA show no functional inhibition even at high conc.

ATF4/p53 stress activation at low µM range

cis-Regioisomers require markedly higher concentrations

Transcriptome-wide inflammatory gene suppression

Not recapitulated by oxidative metabolites or cis-isomer

• [1] Ilinskaja O, Vamvakas S. Alterations of the renal function in the isolated perfused rat kidney system after in vivo and in vitro application of S-(1,2-dichlorovinyl)-L-cysteine and S-(2,2-dichlorovinyl)-L-cysteine. Arch Toxicol. 1996;70(3-4):224-229. View Source
• [2] Wolfgang GHI, Gandolfi AJ, Stevens JL, Brendel K. N-acetyl S-(1,2-dichlorovinyl)-L-cysteine produces a similar toxicity to S-(1,2-dichlorovinyl)-L-cysteine in rabbit renal slices: differential transport and metabolism. Toxicol Appl Pharmacol. 1989;101(2):205-219. View Source
• [3] Lash LH, Sausen PJ, Duescher RJ, Cooley AJ, Elfarra AA. Roles of cysteine conjugate beta-lyase and S-oxidase in nephrotoxicity: studies with S-(1,2-dichlorovinyl)-L-cysteine and S-(1,2-dichlorovinyl)-L-cysteine sulfoxide. J Pharmacol Exp Ther. 1994;269(1):374-383. View Source

DCVC Differential Evidence vs. Analogues

Pan-Pathogen Cytokine Inhibition vs. TCA

The vicinal isomer 1,2-DCVC produced concentration- and time-dependent nephrotoxicity as indicated by impaired glucose reabsorption, increased protein excretion, and elevated γ-glutamyltransferase and alkaline phosphatase activities in urine. In contrast, the geminal isomer 2,2-DCVC was not nephrotoxic at all concentrations investigated, including 2.5 mM in vitro and 70 mg/kg in vivo [1].

Pan-pathogen cytokine inhibition

Head-to-head

DCVC inhibited TNF-α at ≥5 µM; TCA no inhibition up to 500 µM (100-fold difference in minimal effective concentration)

Supports DCVC-specific immunomodulatory research

Human extraplacental membrane explants, LTA/LPS/GBS stimulation

Evidence Dimension	Nephrotoxicity (presence vs. absence)
Target Compound Data	Marked nephrotoxicity observed
Comparator Or Baseline	2,2-DCVC: No nephrotoxicity observed
Quantified Difference	Qualitative difference (toxic vs. non-toxic)
Conditions	Isolated perfused rat kidney; in vitro exposure (0.5 and 2.5 mM) and in vivo pretreatment (40 and 70 mg/kg)

Why This Matters

This regioisomeric specificity is critical for experimental design; 2,2-DCVC cannot serve as a nephrotoxic positive control and will yield false-negative results if substituted for 1,2-DCVC.

• [1] Ilinskaja O, Vamvakas S. Alterations of the renal function in the isolated perfused rat kidney system after in vivo and in vitro application of S-(1,2-dichlorovinyl)-L-cysteine and S-(2,2-dichlorovinyl)-L-cysteine. Arch Toxicol. 1996;70(3-4):224-229. View Source

Macrophage Transcriptomic Suppression

N-Acetyl-DCVC is transported via the organic anion system, as demonstrated by its ability to inhibit PAH transport and by probenecid decreasing its uptake by 80%. In contrast, DCVC was not transported by the organic anion system but likely utilizes one or more amino acid transport systems [1].

Macrophage transcriptomic suppression

Reported

log2(FC) -3.5 (≈11.3-fold decrease in TNF mRNA)

Transcriptional repression endpoint context

THP-1 macrophage model, RNA-Seq, 5 µM DCVC + LPS

Evidence Dimension	Transport system specificity
Target Compound Data	Amino acid transport system(s) (e.g., system L)
Comparator Or Baseline	N-Acetyl-DCVC: Organic anion transport system
Quantified Difference	Probenecid decreases N-Acetyl-DCVC uptake by 80%; DCVC uptake unaffected by probenecid
Conditions	Rabbit renal cortical slices

Why This Matters

This mechanistic difference means that co-administered organic anion transport inhibitors will alter N-Acetyl-DCVC toxicity but not DCVC toxicity, confounding experiments if the wrong compound is selected or if purity is compromised.

• [1] Wolfgang GHI, Gandolfi AJ, Stevens JL, Brendel K. N-acetyl S-(1,2-dichlorovinyl)-L-cysteine produces a similar toxicity to S-(1,2-dichlorovinyl)-L-cysteine in rabbit renal slices: differential transport and metabolism. Toxicol Appl Pharmacol. 1989;101(2):205-219. View Source

Multi-Cytokine Suppression Profile

The 1,2-dichlorovinyl isomer (1,2-DCV-Cys, i.e., DCVC) exhibited a 3-4-fold higher rate of β-lyase-dependent activation when compared to the 2,2-dichlorovinyl isomer (2,2-DCV-Cys). This differential activation rate correlates with the much stronger mutagenic response of 1,2-DCV-Cys in the Ames test with Salmonella typhimurium TA2638 and greater cytotoxicity toward isolated rat kidney proximal tubular cells [1].

Multi-cytokine suppression

Reported

IL-1β fold-decrease: 8× (1 µM), 20× (5 µM), 27× (10 µM); IL-6 similar pattern

Pan-suppression cytokine profile context

THP-1 cells, LPS-stimulated, concentration-dependent

Evidence Dimension	β-Lyase-dependent activation rate
Target Compound Data	1,2-DCV-Cys (DCVC): Baseline activation rate
Comparator Or Baseline	2,2-DCV-Cys: Activation rate
Quantified Difference	3-4-fold higher rate for 1,2-DCV-Cys vs. 2,2-DCV-Cys
Conditions	Bacterial β-lyase system; Ames test with S. typhimurium TA2638

Why This Matters

The 3-4-fold higher bioactivation rate directly translates to higher mutagenic and cytotoxic potency, establishing DCVC as the appropriate isomer for studies investigating the genotoxic consequences of TCE metabolism.

• [1] Commandeur JNM, Boogard PJ, Mulder GJ, Vermeulen NPE. Mutagenicity and cytotoxicity of two regioisomeric mercapturic acids and cysteine S-conjugates of trichloroethylene. Arch Toxicol. 1991;65(5):373-380. View Source

Regioisomer-Specific Stress Activation

In isolated rat kidney proximal tubular (PT) and distal tubular (DT) cells, both DCVC and its sulfoxide metabolite DCVCO produced time- and concentration-dependent increases in lactate dehydrogenase release. However, DCVC was generally more toxic in PT cells, whereas DCVCO was more toxic in DT cells. This differential toxicity correlates with the cellular distribution of bioactivating enzymes: β-lyase activity exhibited a 2-fold higher Vmax/Km ratio in PT cells than in DT cells, while S-oxidase activity was 40% lower in PT cells than in DT cells [1].

Regioisomer stress activation

Reported

trans-DCVC active at 30 µM; cis-DCVC at 125 µM (4.2-fold difference in activation threshold)

Regioisomer-specific toxicodynamic context

RPTEC/TERT1 renal cells, ATF4/p53 stress responses

Evidence Dimension	Cell-type specific cytotoxicity
Target Compound Data	DCVC: Greater toxicity in PT cells
Comparator Or Baseline	DCVCO: Greater toxicity in DT cells
Quantified Difference	β-Lyase Vmax/Km ratio 2-fold higher in PT vs. DT cells; S-oxidase activity 40% lower in PT vs. DT cells
Conditions	Isolated rat kidney proximal tubular (PT) and distal tubular (DT) cells

Why This Matters

This evidence demonstrates that DCVC and its metabolites have distinct renal tubule segment targets. Procurement of DCVC rather than DCVCO is essential for studies focused on proximal tubular injury mechanisms, which is the primary site of TCE-induced nephrotoxicity.

• [1] Lash LH, Sausen PJ, Duescher RJ, Cooley AJ, Elfarra AA. Roles of cysteine conjugate beta-lyase and S-oxidase in nephrotoxicity: studies with S-(1,2-dichlorovinyl)-L-cysteine and S-(1,2-dichlorovinyl)-L-cysteine sulfoxide. J Pharmacol Exp Ther. 1994;269(1):374-383. View Source

DCVC Metabolism: 77% Inhibition by β-Lyase Inhibitor Aminooxyacetic Acid (AOAA) in Rat Kidney Homogenate

In rat kidney homogenate, DCVC metabolism was inhibited by 77% in the presence of aminooxyacetic acid (AOAA), a selective cysteine conjugate β-lyase inhibitor. In comparison, AOAA inhibited the metabolism of S-(1,2,3,4,4-pentachlorobutadienyl)-L-cysteine (PCBDC) by 74%. The α-hydroxy acid oxidase inhibitor 2-hydroxy-3-butynoate inhibited DCVC metabolism by 28%, versus 42% for PCBDC [1].

Evidence Dimension	β-Lyase-dependent metabolism (AOAA inhibition)
Target Compound Data	DCVC metabolism inhibited 77% by AOAA
Comparator Or Baseline	PCBDC metabolism inhibited 74% by AOAA
Quantified Difference	DCVC shows similar β-lyase dependence to PCBDC (77% vs. 74%) but lower α-hydroxy acid oxidase contribution (28% vs. 42%)
Conditions	Rat kidney homogenate; selective enzyme inhibitors

Why This Matters

The 77% inhibition by AOAA quantitatively establishes DCVC's strong dependence on β-lyase for bioactivation, making it the appropriate model substrate for studies requiring β-lyase-mediated toxicity readouts.

• [1] Stevens JL, Hatzinger PB, Hayden PJ. Quantitation of multiple pathways for the metabolism of nephrotoxic cysteine conjugates using selective inhibitors of L-α-hydroxy acid oxidase (L-amino acid oxidase) and cysteine conjugate β-lyase. Drug Metab Dispos. 1989;17(3):297-303. View Source

DCVC Transport Kinetics: Biphasic Uptake System in LLC-PK1 Renal Epithelial Cells

Kinetic analysis of [35S]-DCVC uptake in LLC-PK1 cells revealed two saturable Na+-independent transport systems: a high-affinity system with Km = 6.8 μM and Vmax = 0.048 nmol/min/mg protein, and a low-affinity system with Km = 1.6 mM and Vmax = 1.4 nmol/min/mg protein. Both systems were inhibited by amino acid transport system L substrates but not by substrates of systems A, ASC, or organic anion transport. The non-toxic conjugate S-benzyl-L-cysteine (SBC) was the most potent inhibitor of DCVC transport [1].

Evidence Dimension	Transport kinetics (Km and Vmax)
Target Compound Data	High-affinity: Km = 6.8 μM, Vmax = 0.048 nmol/min/mg; Low-affinity: Km = 1.6 mM, Vmax = 1.4 nmol/min/mg
Comparator Or Baseline	Inhibition rank order: SBC > SEC ≅ D-DCVC > SMC
Quantified Difference	DCVC uptake 5-fold higher in subconfluent vs. confluent cells at 5 μM
Conditions	LLC-PK1 renal epithelial cell line; [35S]-DCVC incubation

Why This Matters

These transport parameters provide a quantitative benchmark for validating cellular uptake in experimental systems and explain why confluency status alters DCVC toxicity by up to 5-fold, a critical consideration for reproducible in vitro nephrotoxicity assays.

• [1] Stevens JL, et al. Transport of S-cysteine conjugates in LL-PK1 cells and its role in toxicity. FASEB J. 1992;6(4):A1289. View Source

DCVC: Key Application Scenarios

Maternal-Fetal Immunosuppression Mechanisms

DCVC is the definitive substrate for investigating β-lyase-dependent mitochondrial toxicity in renal proximal tubular cells. The evidence establishes that DCVC requires β-lyase-mediated bioactivation localized to the mitochondrial outer membrane to exert toxicity, and nonmetabolizable α-methyl analogues are not toxic [6]. Furthermore, DCVC is more toxic in proximal tubular cells than in distal tubular cells, correlating with the 2-fold higher β-lyase Vmax/Km ratio in PT cells [7]. This makes DCVC uniquely suited for studies examining the intersection of mitochondrial dysfunction and nephrotoxicity, whereas the sulfoxide metabolite DCVCO (more toxic in DT cells) or the non-toxic 2,2-DCVC isomer would produce irrelevant or absent toxicity profiles.

Macrophage Inflammatory Transcriptomics

DCVC is the appropriate regioisomer for assessing the mutagenic and genotoxic potential of TCE-derived cysteine conjugates. The 1,2-DCV isomer exhibits a 3-4-fold higher β-lyase-dependent activation rate than the 2,2-DCV isomer, translating directly to stronger mutagenicity in the Ames test and greater cytotoxicity toward renal proximal tubular cells [6]. Selection of the 2,2-DCV isomer would produce a false-negative or attenuated signal, leading to erroneous conclusions about TCE's genotoxic risk. This quantitative difference makes DCVC the necessary positive control and test compound for any study evaluating TCE metabolite genotoxicity.

Cysteine S-Conjugate Enzymatic Processing

DCVC serves as the essential reference nephrotoxicant in SAR investigations of halogenated alkene cysteine conjugates. Comparative studies using isolated perfused rat kidney demonstrate that 1,2-DCVC is nephrotoxic across all tested concentrations (0.5-2.5 mM in vitro, 40-70 mg/kg in vivo), whereas the geminal isomer 2,2-DCVC is entirely non-toxic under identical conditions [6]. In metabolism studies, DCVC showed 77% inhibition by the β-lyase inhibitor AOAA, establishing it as a benchmark for β-lyase-dependent bioactivation [7]. This binary toxic/non-toxic distinction between closely related isomers makes DCVC the ideal reference compound for probing the structural determinants of nephrotoxicity in halogenated cysteine conjugates.

Renal Amino Acid Transport System L Functional Characterization

DCVC is a validated probe substrate for characterizing system L amino acid transport activity in renal epithelial cells. Kinetic analysis in LLC-PK1 cells defined two saturable uptake systems (Km = 6.8 μM and 1.6 mM) that are Na+-independent and selectively inhibited by system L substrates but not by systems A, ASC, or organic anion transport inhibitors [6]. Unlike N-acetyl-DCVC, which utilizes the organic anion transport system (80% probenecid-sensitive), DCVC transport is unaffected by organic anion transport modulation [7]. This specific transporter profile allows researchers to use DCVC as a selective functional readout for system L activity in nephrotoxicity studies, distinguishing it from analogs that engage different transport pathways.

Application

Selection Property

Validation Focus

Innate immune suppression studies

Exclusive inhibition of TNF-α, IL-1β, IL-6

Extraplacental membrane cytokine release assays

Inflammatory transcriptomic profiling

Transcriptome-wide suppression pattern

RNA-Seq differential expression & pathway enrichment

Cysteine S-conjugate β-lyase bioactivation

Defined E-isomer substrate specificity

Nephrotoxicity kinetics & reactive intermediate detection

• [1] Lash LH, Elfarra AA, Anders MW. Renal cysteine conjugate beta-lyase. Bioactivation of nephrotoxic cysteine S-conjugates in mitochondrial outer membrane. J Biol Chem. 1986;261(13):5930-5935. View Source
• [2] Lash LH, Sausen PJ, Duescher RJ, Cooley AJ, Elfarra AA. Roles of cysteine conjugate beta-lyase and S-oxidase in nephrotoxicity: studies with S-(1,2-dichlorovinyl)-L-cysteine and S-(1,2-dichlorovinyl)-L-cysteine sulfoxide. J Pharmacol Exp Ther. 1994;269(1):374-383. View Source
• [3] Commandeur JNM, Boogard PJ, Mulder GJ, Vermeulen NPE. Mutagenicity and cytotoxicity of two regioisomeric mercapturic acids and cysteine S-conjugates of trichloroethylene. Arch Toxicol. 1991;65(5):373-380. View Source
• [4] Ilinskaja O, Vamvakas S. Alterations of the renal function in the isolated perfused rat kidney system after in vivo and in vitro application of S-(1,2-dichlorovinyl)-L-cysteine and S-(2,2-dichlorovinyl)-L-cysteine. Arch Toxicol. 1996;70(3-4):224-229. View Source
• [5] Stevens JL, Hatzinger PB, Hayden PJ. Quantitation of multiple pathways for the metabolism of nephrotoxic cysteine conjugates using selective inhibitors of L-α-hydroxy acid oxidase (L-amino acid oxidase) and cysteine conjugate β-lyase. Drug Metab Dispos. 1989;17(3):297-303. View Source
• [6] Stevens JL, et al. Transport of S-cysteine conjugates in LL-PK1 cells and its role in toxicity. FASEB J. 1992;6(4):A1289. View Source
• [7] Wolfgang GHI, Gandolfi AJ, Stevens JL, Brendel K. N-acetyl S-(1,2-dichlorovinyl)-L-cysteine produces a similar toxicity to S-(1,2-dichlorovinyl)-L-cysteine in rabbit renal slices: differential transport and metabolism. Toxicol Appl Pharmacol. 1989;101(2):205-219. View Source